Cas no 51911-74-1 ((3,5-Dinitrophenyl)(phenyl)methanone)
51911-74-1 structure
Product Name:(3,5-Dinitrophenyl)(phenyl)methanone
CAS No:51911-74-1
MF:C13H8N2O5
MW:272.21302318573
CID:383437
PubChem ID:257900
Update Time:2025-04-19
(3,5-Dinitrophenyl)(phenyl)methanone Chemical and Physical Properties
Names and Identifiers
-
- (3,5-Dinitrophenyl)(phenyl)methanone
- (3,5-dinitrophenyl)-phenylmethanone
- AC1L5XS1
- AC1Q5AHR
- AR-1A3872
- CTK4J5103
- KST-1A5925
- NCIOpen2_004957
- NSC86516
- AKOS022188961
- 51911-74-1
- NSC-86516
- SCHEMBL214448
- Methanone, (3,5-dinitrophenyl)phenyl-
- FHIDEWWHKSJPTK-UHFFFAOYSA-N
- DTXSID30292936
- NSC 86516
-
- Inchi: 1S/C13H8N2O5/c16-13(9-4-2-1-3-5-9)10-6-11(14(17)18)8-12(7-10)15(19)20/h1-8H
- InChI Key: FHIDEWWHKSJPTK-UHFFFAOYSA-N
- SMILES: O=C(C1C=CC=CC=1)C1C=C(C=C(C=1)[N+](=O)[O-])[N+](=O)[O-]
Computed Properties
- Exact Mass: 272.04334
- Monoisotopic Mass: 272.04332136g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 20
- Rotatable Bond Count: 4
- Complexity: 373
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.9
- Topological Polar Surface Area: 109Ų
Experimental Properties
- Density: 1.423±0.06 g/cm3 (20 ºC 760 Torr),
- Melting Point: 131 ºC
- Solubility: Almost insoluble (0.017 g/l) (25 º C),
- PSA: 103.35
(3,5-Dinitrophenyl)(phenyl)methanone Related Literature
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Fereshteh Bayat Environ. Sci.: Nano, 2021,8, 367-389
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A. B. F. da Silva,K. Capelle Phys. Chem. Chem. Phys., 2009,11, 4564-4569
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Amandine Altmayer-Henzien,Valérie Declerck,David J. Aitken,Ewen Lescop,Denis Merlet,Jonathan Farjon Org. Biomol. Chem., 2013,11, 7611-7615
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Ji-Ping Wei Nanoscale, 2015,7, 11815-11832
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J. Matthew Kurley,Phillip W. Halstenberg,Abbey McAlister,Stephen Raiman,Richard T. Mayes RSC Adv., 2019,9, 25602-25608
51911-74-1 ((3,5-Dinitrophenyl)(phenyl)methanone) Related Products
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